Cas no 137505-56-7 (Heptanoic acid, 2-fluoro-2-methyl-, (S)-)
137505-56-7 structure
Product Name:Heptanoic acid, 2-fluoro-2-methyl-, (S)-
CAS No:137505-56-7
MF:C8H15FO2
MW:162.201906442642
CID:1244937
Update Time:2024-08-03
Heptanoic acid, 2-fluoro-2-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-fluoro-2-methyl-, (S)-
- Heptanoic acid, 2-fluoro-2-methyl-, (2S)-
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- Inchi: 1S/C8H15FO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6H2,1-2H3,(H,10,11)/t8-/m0/s1
- InChI Key: CMIJBPSBQPUGPK-QMMMGPOBSA-N
- SMILES: C(O)(=O)[C@](F)(C)CCCCC
Computed Properties
- Exact Mass: 204.11621
Experimental Properties
- Density: 1.009±0.06 g/cm3(Predicted)
- Boiling Point: 238.7±10.0 °C(Predicted)
- PSA: 43.37
- pka: 2.74±0.41(Predicted)
Heptanoic acid, 2-fluoro-2-methyl-, (S)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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